Cas no 1820641-63-1 (2-(difluoromethyl)azetidine; trifluoroacetic acid)

2-(Difluoromethyl)azetidine is a fluorinated heterocyclic compound featuring a difluoromethyl group attached to an azetidine ring. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis. The difluoromethyl group enhances metabolic stability and lipophilicity, while the azetidine ring offers conformational rigidity. Trifluoroacetic acid (TFA) is a strong carboxylic acid widely used as a reagent or solvent in organic synthesis, particularly for deprotection and peptide coupling reactions. Its high acidity and low nucleophilicity make it ideal for acidic conditions without side reactions. Together, these compounds serve as versatile intermediates in the development of bioactive molecules, offering precise control over chemical transformations.
2-(difluoromethyl)azetidine; trifluoroacetic acid structure
1820641-63-1 structure
Product Name:2-(difluoromethyl)azetidine; trifluoroacetic acid
CAS No:1820641-63-1
MF:C6H8F5NO2
MW:221.125239372253
MDL:MFCD29034178
CID:5152678
PubChem ID:119057066
Update Time:2026-03-03

2-(difluoromethyl)azetidine; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(difluoromethyl)azetidine: trifluoroacetic acid
    • 2-(difluoromethyl)azetidine; trifluoroacetic acid
    • MDL: MFCD29034178
    • Inchi: 1S/C4H7F2N.C2HF3O2/c5-4(6)3-1-2-7-3;3-2(4,5)1(6)7/h3-4,7H,1-2H2;(H,6,7)
    • InChI Key: QPKQRDUATZOQTB-UHFFFAOYSA-N
    • SMILES: N1CCC1C(F)F.C(O)(=O)C(F)(F)F

2-(difluoromethyl)azetidine; trifluoroacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM389366-100mg
2-(difluoromethyl)azetidine; trifluoroacetic acid
1820641-63-1 95%+
100mg
$413 2023-03-10
Chemenu
CM389366-250mg
2-(difluoromethyl)azetidine; trifluoroacetic acid
1820641-63-1 95%+
250mg
$619 2023-03-10
Chemenu
CM389366-500mg
2-(difluoromethyl)azetidine; trifluoroacetic acid
1820641-63-1 95%+
500mg
$825 2023-03-10
Chemenu
CM389366-1g
2-(difluoromethyl)azetidine; trifluoroacetic acid
1820641-63-1 95%+
1g
$1031 2023-03-10
Enamine
EN300-226592-0.05g
2-(difluoromethyl)azetidine, trifluoroacetic acid
1820641-63-1 95%
0.05g
$524.0 2024-06-20
Enamine
EN300-226592-0.1g
2-(difluoromethyl)azetidine, trifluoroacetic acid
1820641-63-1 95%
0.1g
$684.0 2024-06-20
Enamine
EN300-226592-0.25g
2-(difluoromethyl)azetidine, trifluoroacetic acid
1820641-63-1 95%
0.25g
$977.0 2024-06-20
Enamine
EN300-226592-0.5g
2-(difluoromethyl)azetidine, trifluoroacetic acid
1820641-63-1 95%
0.5g
$1539.0 2024-06-20
Enamine
EN300-226592-1.0g
2-(difluoromethyl)azetidine, trifluoroacetic acid
1820641-63-1 95%
1.0g
$1971.0 2024-06-20
Enamine
EN300-226592-2.5g
2-(difluoromethyl)azetidine, trifluoroacetic acid
1820641-63-1 95%
2.5g
$3865.0 2024-06-20

2-(difluoromethyl)azetidine; trifluoroacetic acid Related Literature

Additional information on 2-(difluoromethyl)azetidine; trifluoroacetic acid

Comprehensive Overview of 2-(difluoromethyl)azetidine; trifluoroacetic acid (CAS No. 1820641-63-1)

The chemical compound 2-(difluoromethyl)azetidine; trifluoroacetic acid (CAS No. 1820641-63-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This compound combines the structural features of a difluoromethyl-substituted azetidine and trifluoroacetic acid, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its applications due to its unique physicochemical properties and potential in drug discovery.

One of the key structural aspects of 2-(difluoromethyl)azetidine; trifluoroacetic acid is the presence of a four-membered azetidine ring, which is known for its conformational rigidity. The difluoromethyl group enhances the molecule's metabolic stability, a critical factor in medicinal chemistry. The trifluoroacetic acid component further contributes to its solubility and reactivity, making it suitable for various synthetic transformations. These attributes have positioned this compound as a valuable building block in the development of novel therapeutics.

In recent years, the demand for fluorinated compounds like 2-(difluoromethyl)azetidine; trifluoroacetic acid has surged, driven by their applications in drug design and material science. Fluorine incorporation is a common strategy to improve the bioavailability and binding affinity of pharmaceutical candidates. This compound's difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while offering superior metabolic resistance. Such characteristics align with the growing trend of fluorine-based drug discovery, a hot topic in contemporary research.

The synthesis of 2-(difluoromethyl)azetidine; trifluoroacetic acid typically involves multi-step organic reactions, including ring formation and fluorination processes. Researchers often employ nucleophilic substitution and catalytic hydrogenation to achieve high yields and purity. The compound's stability under various reaction conditions makes it a reliable intermediate for further derivatization. Its compatibility with cross-coupling reactions and amide bond formations further expands its utility in synthetic workflows.

Beyond pharmaceuticals, 2-(difluoromethyl)azetidine; trifluoroacetic acid has potential applications in agrochemicals and specialty chemicals. The difluoromethyl group can enhance the bioactivity of pesticides and herbicides, addressing the need for more efficient crop protection solutions. This aligns with the global focus on sustainable agriculture and the development of eco-friendly agrochemicals. As regulatory pressures increase, compounds with improved environmental profiles, like this one, are gaining traction in the market.

The market dynamics for 2-(difluoromethyl)azetidine; trifluoroacetic acid reflect broader trends in the fine chemicals industry. With the rise of contract research organizations (CROs) and custom synthesis services, there is a growing need for high-quality intermediates. This compound's unique structure and reactivity make it a sought-after material for custom synthesis projects and collaborative research. Suppliers and manufacturers are increasingly offering it in bulk quantities to meet the demand from academic and industrial laboratories.

From a regulatory perspective, 2-(difluoromethyl)azetidine; trifluoroacetic acid is generally regarded as safe for research purposes when handled according to standard laboratory protocols. Its non-hazardous nature under typical conditions makes it accessible to a wide range of researchers. However, as with all chemicals, proper safety measures and risk assessments are essential to ensure safe usage. This aligns with the broader emphasis on laboratory safety and responsible research practices in the scientific community.

In conclusion, 2-(difluoromethyl)azetidine; trifluoroacetic acid (CAS No. 1820641-63-1) represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural features, including the difluoromethyl group and azetidine ring, contribute to its versatility and utility in modern chemistry. As research continues to explore its potential, this compound is poised to play a significant role in advancing drug discovery and sustainable chemical solutions.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd